Cas no 1052106-90-7 (5-Hydroxy-2-methoxy-N,N-dimethylbenzamide)

• Product Name: 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide
• CAS No: 1052106-90-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5526415
• Update Time: 2025-05-23

5-Hydroxy-2-methoxy-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide

• Inchi： 1S/C10H13NO3/c1-11(2)10(13)8-6-7(12)4-5-9(8)14-3/h4-6,12H,1-3H3
• InChI Key： AVUGVIYDXCZXAN-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC(O)=CC=C1OC

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 391.8±32.0 °C at 760 mmHg
• Flash Point: 190.8±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Hydroxy-2-methoxy-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide

Professional Introduction to 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide (CAS No. 1052106-90-7)

5-Hydroxy-2-methoxy-N,N-dimethylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1052106-90-7, belongs to the benzamide class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its hydroxyl and methoxy substituents, as well as its N,N-dimethylamino group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The benzamide moiety is a key pharmacophore in many bioactive molecules, often contributing to their interactions with biological targets such as enzymes and receptors. In the case of 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide, the presence of the hydroxyl group at the 5-position and the methoxy group at the 2-position introduces additional functional diversity, which can influence its solubility, metabolic stability, and binding affinity to biological targets. These structural characteristics make it a promising candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide with greater accuracy. By leveraging these computational tools, scientists have been able to identify potential binding interactions with various biological targets, including enzymes involved in signal transduction pathways and receptors associated with inflammatory responses. These insights have fueled interest in exploring the therapeutic potential of this compound.

In particular, the hydroxyl and methoxy groups in 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide have been shown to play a crucial role in modulating its biological activity. The hydroxyl group can engage in hydrogen bonding interactions with polar residues in biological targets, while the methoxy group can influence the electronic properties of the molecule, thereby affecting its binding affinity. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

Current research efforts are focused on synthesizing derivatives of 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, researchers aim to enhance its bioavailability, reduce potential side effects, and improve its overall therapeutic profile. These modifications are often guided by structure-activity relationship (SAR) studies, which provide valuable insights into how changes in molecular structure can impact biological activity.

The N,N-dimethylamino group in 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide is another important feature that contributes to its chemical diversity. This group can participate in various non-covalent interactions with biological targets, including hydrogen bonding and electrostatic interactions. Additionally, it can influence the molecule's solubility and permeability across biological membranes, which are critical factors for drug absorption and distribution.

The synthesis of 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological testing.

Evaluation of the pharmacological properties of 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide has revealed promising results in preclinical studies. Initial experiments have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to inflammatory diseases and neurological disorders. These findings have prompted researchers to explore its potential as a lead compound for developing novel therapeutic agents.

The growing body of evidence supporting the therapeutic potential of benzamide derivatives has spurred interest from both academic researchers and pharmaceutical companies. Collaborative efforts between these entities are facilitating rapid advancements in understanding the mechanisms of action of compounds like 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide. Such collaborations are essential for translating laboratory discoveries into clinical applications that can benefit patients worldwide.

In conclusion, 5-Hydroxy-2-methoxy-N,N-dimethylbenzamide (CAS No. 1052106-90-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel therapeutic strategies.